Cas no 138313-22-1 (Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester)

• Product name: Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester
• CAS No: 138313-22-1
• MF: C₉H₇F₃O₄S
• Molecular Weight: 268.209692239761
• CID: 1252343
• PubChem ID: 15128200

Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester
• HS-7514
• m-Acetylphenyl trifluoromethanesulfonate
• 3'-(Trifluoromethylsulfonyloxy)acetophenone
• VJKSJJXPQXTAFW-UHFFFAOYSA-N
• 3-acetylphenyl trifluoromethanesulfonate
• SCHEMBL8503398
• 138313-22-1

• Inchi： InChI=1S/C9H7F3O4S/c1-6(13)7-3-2-4-8(5-7)16-17(14,15)9(10,11)12/h2-5H,1H3
• InChIKey： VJKSJJXPQXTAFW-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=CC=C1)OS(=O)(=O)C(F)(F)F

Computed Properties

• 精确分子量: 268.00171436g/mol
• 同位素质量: 268.00171436g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 7
• 重原子数量: 17
• 可旋转化学键数量: 3
• 复杂度: 382
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2.6
• 拓扑分子极性表面积: 68.8Ų